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Compound of Interest

Compound Name: 4-Bromo-5-fluoro-2-nitroaniline

Cat. No.: B129579

An In-depth Technical Guide to 4-Bromo-5-fluoro-2-nitroaniline (CAS: 153505-36-3)
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Bromo-5-fluoro-2-
nitroaniline, a halogenated nitroaromatic compound. It consolidates available data on its
chemical and physical properties, safety and handling protocols, and its context within synthetic
chemistry. This guide is intended to serve as a foundational resource for professionals engaged
in chemical research and pharmaceutical development.

Chemical and Physical Properties

4-Bromo-5-fluoro-2-nitroaniline is a substituted aniline derivative. Its structure incorporates a
bromine atom, a fluorine atom, and a nitro group on the benzene ring, making it a potentially
valuable intermediate in organic synthesis.[1] The physicochemical properties are summarized
below.

Identifiers and Molecular Structure

Systematic identification is crucial for regulatory compliance and accurate research. The key
identifiers for this compound are detailed in the table below.
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Identifier Value Source
CAS Number 153505-36-3 213114151611 7]
Molecular Formula CeHaBrFN20:2 [2][4][6]1[7][8]
Molecular Weight 235.01 g/mol [2][4][6][8]
IUPAC Name 4-bromo-5-fluoro-2-nitroaniline  [7]
4-Bromo-5-fluoro-2-
Synonyms nitrobenzenamine, 4-bromo-5- [71[8]
fluoro-2-nitrophenylamine
UBANSCIKTQSEOQ-
InChl Key [51[8]
UHFFFAOYSA-N
NC1=CC(F)=C(Br)C=C1--
SMILES [4]

INVALID-LINK--=0O

Physicochemical Data

The physical and chemical properties of a compound are fundamental to designing

experimental conditions and predicting its behavior.

Property

Value

Source

Physical Form

Solid

[5]

Boiling Point 313.9°C at 760 mmHg [8]
Polar Surface Area (PSA) 71.8 A2 [8]
XLogP3 2.4 [8]
Purity Typically =295% or 297% [21[41[5]

Storage Temperature

4°C, protect from light

[41(5]

Synthesis and Reactivity
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While specific experimental protocols for the synthesis of 4-Bromo-5-fluoro-2-nitroaniline
(CAS 153505-36-3) are not detailed in the available literature, a logical synthetic route can be
proposed based on standard organic chemistry principles and established syntheses of its
isomers. The most plausible approach involves the regioselective nitration of a suitable
precursor.

A potential synthetic pathway would start with 3-bromo-4-fluoroaniline. The amino group in this
precursor would direct the electrophilic nitration to the ortho position, which is activated by the
powerful directing effect of the amine.
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Proposed Synthetic Workflow

. g Reaction: Electrophilic Nitration Formation . Workuj
Start: 3-Bromo-4-fluoroaniline (€.0., HNO3/H2504) Product: 4-Bromo-5-fluoro-2-nitroaniline l—lb

Purification Isolation Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [4-Bromo-5-fluoro-2-nitroaniline CAS number 153505-
36-3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129579#4-bromo-5-fluoro-2-nitroaniline-cas-number-
153505-36-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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